Cas no 1803965-12-9 (Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1803965-12-9
• MF: C₁₁H₁₀ClF₃INO₃
• MW: 423.554685115814
• CID: 4837324
• Update Time: 2025-05-24

Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10ClF3INO3/c1-2-19-8(18)3-7-10(20-11(13,14)15)9(16)6(4-12)5-17-7/h5H,2-4H2,1H3
• InChI Key： DCWUQUJGKFQKAY-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C=1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803965-12-9)

Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803965-12-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, iodo, and trifluoromethoxy moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure and reactivity have garnered attention in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers are increasingly exploring halogenated pyridines like Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate due to their potential in targeting specific biological pathways. Recent studies highlight the role of such compounds in modulating enzyme activity and receptor binding, making them pivotal in the design of next-generation small-molecule inhibitors.

In the context of green chemistry and sustainable synthesis, CAS No. 1803965-12-9 has been evaluated for its efficiency in catalytic transformations. The presence of both iodo and chloromethyl groups allows for selective cross-coupling reactions, which are critical in minimizing waste and improving atom economy. This aligns with the industry's shift toward eco-friendly synthetic routes, a topic frequently searched by chemists and environmental scientists.

Another area of interest is the compound's potential in fluorine chemistry. The trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in pharmaceutical candidates. With the rise of fluorinated drugs in the market, understanding the properties of Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate can provide insights into optimizing drug-like properties.

From a technical standpoint, the synthesis and handling of CAS No. 1803965-12-9 require expertise in organoiodine chemistry and protective group strategies. Its stability under various conditions has been a subject of academic papers, addressing common queries about storage and reactivity. These discussions are particularly relevant to laboratories focusing on high-throughput screening and medicinal chemistry.

In summary, Ethyl 5-(chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate represents a cutting-edge tool for researchers exploring heterocyclic chemistry and its applications. Its multifaceted role in drug design, catalysis, and sustainable synthesis underscores its importance in modern scientific endeavors. As the demand for tailor-made intermediates grows, this compound is poised to remain a key player in advancing chemical innovation.